Cas no 1806071-55-5 (5-Chloro-3-chloromethyl-2-cyanophenylacetic acid)

• Product Name: 5-Chloro-3-chloromethyl-2-cyanophenylacetic acid
• CAS No: 1806071-55-5
• MF: C₁₀H₇Cl₂NO₂
• MW: 244.074080705643
• CID: 4980267
• Update Time: 2025-07-18

5-Chloro-3-chloromethyl-2-cyanophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-chloromethyl-2-cyanophenylacetic acid

• Inchi： 1S/C10H7Cl2NO2/c11-4-7-2-8(12)1-6(3-10(14)15)9(7)5-13/h1-2H,3-4H2,(H,14,15)
• InChI Key： PJVFGYQMYXETFE-UHFFFAOYSA-N
• SMILES： ClC1C=C(CCl)C(C#N)=C(C=1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.1
• Topological Polar Surface Area: 61.1

Additional information on 5-Chloro-3-chloromethyl-2-cyanophenylacetic acid

Recent Advances in the Study of 5-Chloro-3-chloromethyl-2-cyanophenylacetic Acid (CAS: 1806071-55-5)

5-Chloro-3-chloromethyl-2-cyanophenylacetic acid (CAS: 1806071-55-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

The compound's unique structural features, including the presence of chloro and cyano functional groups, make it a versatile building block for the construction of more complex molecules. Recent synthetic methodologies have optimized the production of 5-Chloro-3-chloromethyl-2-cyanophenylacetic acid, improving yield and purity, which is critical for its application in drug discovery pipelines. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize the compound, ensuring its structural integrity and consistency across batches.

In the realm of biological applications, 5-Chloro-3-chloromethyl-2-cyanophenylacetic acid has shown promise as a precursor in the synthesis of compounds with anti-inflammatory and antimicrobial properties. Recent in vitro studies have demonstrated that derivatives of this compound exhibit inhibitory effects on key enzymes involved in inflammatory pathways, suggesting potential therapeutic applications for conditions such as rheumatoid arthritis and other chronic inflammatory diseases. Furthermore, preliminary antimicrobial assays indicate activity against a range of Gram-positive and Gram-negative bacteria, positioning it as a candidate for further development in antibiotic research.

One of the most notable advancements is the incorporation of 5-Chloro-3-chloromethyl-2-cyanophenylacetic acid into the synthesis of small-molecule inhibitors targeting specific protein-protein interactions. These inhibitors have shown efficacy in disrupting pathways critical to cancer cell proliferation, as evidenced by recent cell-based assays and animal models. The compound's ability to serve as a scaffold for the development of targeted therapies underscores its importance in oncology research.

Despite these promising developments, challenges remain in the optimization of the compound's pharmacokinetic and pharmacodynamic properties. Current research is focused on modifying the chemical structure to enhance bioavailability and reduce potential toxicity. Computational modeling and structure-activity relationship (SAR) studies are being utilized to guide these modifications, with the goal of identifying derivatives with improved therapeutic profiles.

In conclusion, 5-Chloro-3-chloromethyl-2-cyanophenylacetic acid (CAS: 1806071-55-5) represents a valuable chemical entity with broad applications in medicinal chemistry and drug discovery. Ongoing research continues to uncover its potential, paving the way for the development of new therapeutic agents. Future studies will likely explore its utility in additional disease models and further refine its synthetic pathways to meet the demands of large-scale production.